7-Oxaspiro[3.5]nonan-2-ylmethanamine hydrochloride

• IUPAC Name: 7-oxaspiro[3.5]nonan-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c10-7-8-5-9(6-8)1-3-11-4-2-9;/h8H,1-7,10H2;1H
• InChI Key: SNMDDMBEPKROEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(C2)CN.Cl
• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol

Description

7-Oxaspiro[3.5]nonan-2-ylmethanamine hydrochloride is a chemical compound with the molecular formula C9H18ClNO. It is a research chemical and not much information is available about its applications or uses.

Scientific Research Applications

Antihypertensive and Antimicrobial Activity

Compounds with structures related to 7-Oxaspiro[3.5]nonan-2-ylmethanamine hydrochloride have been investigated for their potential antihypertensive and antimicrobial activities. For instance, a study synthesized a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, demonstrating varied activity as antihypertensive agents in spontaneous hypertensive rats, indicating the potential of spirocyclic compounds in cardiovascular disease treatment (Caroon et al., 1981). Another research synthesized novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, exhibiting potent in vitro antibacterial activity against respiratory pathogens, suggesting their utility in treating respiratory tract infections (Odagiri et al., 2013).

Antiviral Properties

Spirocyclic compounds have also shown promise in antiviral research. A study on a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives revealed their inhibitory action against human coronavirus and influenza virus, highlighting the therapeutic potential of spirocyclic structures in developing antiviral drugs (Apaydın et al., 2019).

Synthetic Methodologies and Chemical Structures

Research in synthetic organic chemistry has focused on developing new methodologies to synthesize spirocyclic compounds due to their complex structure and significant biological activity. For example, one study described a one-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, highlighting the efficiency of Mn(III)-based oxidation in constructing spirocyclic scaffolds (Huynh et al., 2017). Another work reported on the synthesis of a spirocyclic oxetane-fused benzimidazole, demonstrating the versatility of spirocyclic compounds in accessing a variety of functionalized molecules for further pharmacological evaluation (Gurry et al., 2015).

Safety and Hazards

According to the safety information available, this compound is classified as dangerous with the signal word "Danger". It has hazard statements H314 and H335, indicating that it can cause severe skin burns and eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.